Cas no 1337879-35-2 (Tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate hydrochloride)

• Product Name: Tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate hydrochloride
• CAS No: 1337879-35-2
• MF: C₁₀H₂₁ClN₂O₂
• MW: 236.738941907883
• CID: 4695388
• PubChem ID: 118798016
• Update Time: 2025-06-28

Tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate hydrochloride
• tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate HCl
• Tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate hydrochloride

• Inchi： 1S/C10H20N2O2.ClH/c1-10(2,3)14-9(13)12-6-8(7-12)4-5-11;/h8H,4-7,11H2,1-3H3;1H
• InChI Key： NJRNTCTZGPUNOZ-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CC(CCN)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Topological Polar Surface Area: 55.6

Tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate hydrochloride

Tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate hydrochloride (CAS No. 1337879-35-2): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

The compound Tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate hydrochloride, identified by its CAS number 1337879-35-2, represents a significant advancement in the realm of chemical and pharmaceutical innovation. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound incorporates a tert-butyl group, an azetidine ring, and an aminoethyl side chain, which collectively contribute to its distinct chemical properties and reactivity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their therapeutic potential. Among these, azetidine derivatives have emerged as promising scaffolds for the development of novel drugs. The presence of the tert-butyl group in Tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate hydrochloride enhances its stability and bioavailability, making it an attractive candidate for further investigation. This stability is crucial for drug formulations, where maintaining the integrity of active ingredients over time is paramount.

The aminoethyl side chain in this compound introduces a reactive site that can be exploited for various biochemical interactions. This feature makes it particularly interesting for researchers exploring enzyme inhibition and receptor binding studies. The azetidine ring itself is a six-membered heterocycle that can be modified to achieve specific pharmacological effects. These modifications can fine-tune the compound's solubility, metabolic stability, and target specificity, which are critical factors in drug design.

Recent studies have highlighted the importance of azetidine derivatives in addressing various therapeutic challenges. For instance, research has demonstrated that azetidine-based compounds can exhibit potent activity against certain enzymatic targets involved in inflammatory and infectious diseases. The structural flexibility of these compounds allows for the development of derivatives with enhanced efficacy and reduced side effects. This adaptability has positioned Tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate hydrochloride as a valuable building block in medicinal chemistry.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is advantageous for formulation into injectable or oral medications. Solubility is a key parameter in drug development, as it directly impacts the bioavailability and therapeutic effectiveness of a drug. By improving solubility, Tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate hydrochloride offers a pathway to more efficient drug delivery systems.

In the context of modern drug discovery, computational modeling and high-throughput screening have become indispensable tools. These methodologies allow researchers to rapidly assess the potential of various compounds, including Tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate hydrochloride, against multiple biological targets. Preliminary computational studies suggest that this compound may interact with proteins involved in cancer cell proliferation and neurodegenerative diseases. These findings underscore its potential as a lead compound for further pharmacological exploration.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to construct the desired molecular framework efficiently. The tert-butyl group, being a bulky substituent, necessitates careful handling during synthesis to prevent unwanted side reactions. However, its inclusion provides significant benefits in terms of chemical stability and pharmacokinetic properties.

Evaluation of the pharmacological profile of Tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate hydrochloride has revealed promising results in preclinical studies. These studies have focused on assessing its binding affinity to target receptors, its metabolic stability, and its potential toxicity profile. The compound has shown encouraging interactions with certain enzymes and receptors without eliciting significant adverse effects at tested doses. Such findings are crucial for advancing it towards clinical trials.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been used to predict the behavior of this compound within biological systems. These simulations provide insights into how the molecule interacts with biological targets at an atomic level, guiding further structural modifications to enhance its therapeutic potential.

The development of novel drugs is often a lengthy and resource-intensive process. However, the unique properties of Tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate hydrochloride offer a streamlined approach to drug discovery by serving as a versatile scaffold for derivative design. Researchers can leverage its structural features to create libraries of compounds with tailored properties for specific therapeutic applications.

In conclusion, Tert-Butyl 3-(2-aminoethyl)azetidine-1-carboxylate hydrochloride (CAS No. 1337879-35-2) represents a significant advancement in chemical pharmaceutical research due to its unique structural features and promising pharmacological properties. Its stability, solubility, and reactivity make it an attractive candidate for further investigation into drug development. As research continues to uncover new applications for azetidine derivatives, this compound stands out as a valuable asset in the quest for innovative therapeutic solutions.